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Welcome to the technical support center for the mass spectrometric analysis of epoxy fatty

acids (EpFAs). This guide is designed for researchers, scientists, and drug development

professionals who work with these sensitive lipid mediators. As highly reactive molecules,

EpFAs are prone to rearrangement and degradation during sample handling and analysis,

leading to the formation of artifacts that can complicate data interpretation and lead to

erroneous conclusions.

This document provides in-depth, field-proven insights in a question-and-answer format,

followed by detailed troubleshooting guides and validated protocols. Our goal is to equip you

with the expertise to identify, mitigate, and control for common artifacts, ensuring the scientific

integrity of your results.

Frequently Asked Questions: Understanding
Common Artifacts
This section addresses the most common questions and misconceptions regarding artifacts in

EpFA analysis. We focus on the causality behind these issues to build a foundational
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understanding.

Q1: I'm new to EpFA analysis. What are the most
common types of artifacts I should be aware of?
When analyzing epoxy fatty acids by mass spectrometry, artifacts can arise from several

sources, broadly categorized as follows:

Sample Preparation-Induced Artifacts: The most prevalent issue is the premature opening of

the reactive epoxide ring. This is typically caused by hydrolysis (reaction with water) under

acidic or basic conditions, converting the epoxide into its corresponding vicinal diol.[1][2][3]

[4][5] This is a significant concern as diols are also endogenous molecules, and their artificial

generation can severely skew biological interpretations.

In-Source Artifacts: These are generated within the mass spectrometer's ion source. Even

with soft ionization techniques like electrospray ionization (ESI), thermal energy and electric

fields can induce fragmentation or rearrangement.[6] For EpFAs, this can manifest as

dehydration (loss of H₂O) or other complex rearrangements that are not representative of the

original molecule.

Solvent and Reagent-Related Artifacts: The choice of solvents and reagents is critical. Protic

solvents (like methanol) can participate in ring-opening reactions (alcoholysis). Furthermore,

ubiquitous alkali metal salts (sodium, potassium) from glassware or reagents can lead to the

formation of various adducts ([M+Na]⁺, [M+K]⁺), which complicates spectra by splitting the

ion signal and can suppress the desired protonated ([M+H]⁺) or deprotonated ([M-H]⁻) ions.

[7]

Derivatization-Related Artifacts: For Gas Chromatography-Mass Spectrometry (GC-MS),

derivatization is mandatory to increase volatility.[8][9] However, reagents used for

esterification (e.g., BF₃-methanol) or silylation (e.g., BSTFA) can be harsh and may

themselves induce epoxide ring-opening or other side reactions if not performed under

carefully controlled conditions.[10][11][12]

Q2: My LC-MS spectrum shows a prominent peak for a
dihydroxy fatty acid (diol) where I expect my epoxy fatty
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acid. Is this an artifact?
Yes, this is the most common artifact encountered in EpFA analysis. The three-membered

epoxide ring is strained and susceptible to nucleophilic attack, especially when catalyzed by

acid or base.[2][3][4][5]

Causality:

Acid-Catalyzed Hydrolysis: Trace amounts of acid (e.g., from acidic mobile phases like 0.1%

formic acid) can protonate the epoxide oxygen. This makes the ring an extremely good

leaving group, and a weak nucleophile like water can attack one of the epoxide carbons,

leading to a trans-diol.[3][5]

Base-Catalyzed Hydrolysis: Under basic conditions, a strong nucleophile like a hydroxide ion

(OH⁻) can directly attack the less sterically hindered carbon of the epoxide ring in an Sₙ2

reaction, also yielding a diol.[2][3]

This transformation is not just a theoretical risk; it can occur rapidly during sample extraction,

storage (especially in protic solvents), or even during LC separation if the mobile phase

conditions are not optimized.

Below is a diagram illustrating the acid-catalyzed ring-opening of an epoxide to its

corresponding diol.
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Caption: Mechanism of acid-catalyzed epoxide ring-opening.

Q3: I'm using derivatization for GC-MS analysis. What
specific artifacts should I watch out for?
Derivatization for GC-MS typically involves two steps for hydroxylated or epoxidized fatty acids:

esterification of the carboxylic acid and silylation of any hydroxyl groups.[11]

Common issues include:

Incomplete Derivatization: Both esterification and silylation reactions may not go to

completion, resulting in broad, tailing peaks for the underivatized or partially derivatized

analytes and poor quantitation.

Side Reactions: The reagents can be aggressive. For instance, acidic catalysts used for

methylation (like boron trichloride in methanol) can promote the opening of the epoxide ring

to form a methoxy-hydroxy artifact.[12]
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Contaminants: Derivatization reagents can be a source of contaminants, such as siloxanes

from silylation reagents, which can interfere with the analysis.[13] It is critical to use high-

quality reagents and run reagent blanks.[12]

A procedure using a thiol-based derivatization has been shown to be effective for epoxides as it

can reduce alkene isomerization and is performed under conditions that are less likely to

degrade the epoxide ring.[10]

Troubleshooting Guides
This section provides structured guidance for resolving common issues encountered during

EpFA analysis.

Issue 1: High Abundance of Diol Artifacts in LC-MS Data
If you consistently observe diols at a higher-than-expected abundance, or if their levels are

inconsistent across replicates, artificial hydrolysis is the likely culprit.

Troubleshooting Workflow:
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High Diol Signal Observed

Review Extraction/Storage:
- Are solvents protic (e.g., MeOH)?

- Is pH acidic?
- Are samples stored at -80°C?

Review LC Method:
- Is mobile phase acidic (e.g., formic acid)?

- Is column temperature elevated?

No

Action: Re-extract using aprotic
solvent (e.g., Ethyl Acetate/Hexane).

Ensure pH is neutral. Analyze immediately.

Yes

Action: Test a neutral mobile phase
(e.g., with ammonium acetate).
Reduce column temperature.

Yes

Analyze Standard:
Spike a pure EpFA standard into matrix

and process. Does diol still form?

No

Problem Solved:
Diol artifact minimized.

No

Problem Persists:
Consider in-source issues or
endogenous diol presence.

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for diol artifact formation.
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Issue 2: Unidentifiable Peaks and Complex Spectra
A crowded or noisy baseline can obscure your analytes of interest. A systematic approach is

needed to identify the source of the interference.
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Possible Cause Diagnostic Test Recommended Solution

Solvent/Reagent

Contamination

Run a blank injection of your

solvent gradient. Run a "mock

extraction" blank without

sample tissue/plasma.

Use highest purity solvents

(e.g., LC-MS grade). Use

polypropylene tubes and vials

to minimize leached

contaminants and

sodium/potassium adducts.

In-Source Fragmentation

Vary the ion source

parameters (e.g., fragmentor

voltage, capillary voltage, gas

temperature).

If the relative intensity of a

suspected artifact peak

changes significantly with

source energy, it is likely

formed in-source.[6] Use the

mildest source conditions

possible that still provide

adequate sensitivity for your

target analyte.

Matrix Effects

Prepare samples of a known

concentration of your EpFA

standard in both neat solvent

and in an extracted matrix

blank. Compare the signal

intensity.

If the signal is suppressed or

enhanced in the matrix,

improve sample cleanup.

Solid-phase extraction (SPE) is

highly effective for isolating

lipids and removing interfering

matrix components.[11][14]

Co-eluting Isomers

Use a high-resolution column

with a different selectivity or

modify the gradient to improve

separation.

For regioisomers,

derivatization can be employed

to yield unique fragmentation

patterns that confirm the

epoxide's position.[15][16][17]

Chiral chromatography may be

necessary to resolve

enantiomers.[18][19]

Validated Protocols
Adherence to validated protocols is the most effective way to prevent artifact formation.
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Protocol 1: Recommended Sample Preparation for LC-
MS Analysis
This protocol is designed to minimize the risk of hydrolysis during extraction from plasma or

tissue.

Homogenization (for tissue): Homogenize ~20 mg of tissue in 1 mL of ice-cold saline

containing an antioxidant like butylated hydroxytoluene (BHT) to prevent autoxidation. Keep

the sample on ice throughout.

Internal Standard Spiking: Add an appropriate deuterated or ¹³C-labeled epoxy fatty acid

internal standard to the homogenate or 100 µL of plasma.

Protein Precipitation & Liquid-Liquid Extraction:

Add 3 volumes of ice-cold ethyl acetate/hexane (1:1, v/v) to the sample.

Vortex vigorously for 2 minutes.

Centrifuge at 2,500 x g for 10 minutes at 4°C to achieve phase separation.

Carefully transfer the upper organic layer to a clean polypropylene tube. Avoid disturbing

the protein pellet and aqueous layer.

Repeat the extraction once more and combine the organic layers.[14]

Drying and Reconstitution:

Evaporate the solvent to dryness under a gentle stream of nitrogen. Avoid overheating the

sample.

Reconstitute the lipid extract in a small volume (e.g., 50 µL) of a solvent compatible with

your LC mobile phase (e.g., methanol/acetonitrile).

Analysis: Analyze immediately by LC-MS/MS or store at -80°C in polypropylene vials.

Protocol 2: Derivatization to FAMEs for GC-MS Analysis
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This method converts fatty acids to their more volatile fatty acid methyl esters (FAMEs).

Extraction: Extract lipids as described in Protocol 1.

Esterification:

To the dried lipid extract, add 1 mL of 1.25 M HCl in methanol.

Cap the vial tightly and heat at 80°C for 60 minutes.

Cool the sample to room temperature.

Extraction of FAMEs:

Add 1 mL of hexane and 1 mL of water to the vial.

Vortex for 1 minute and centrifuge briefly to separate phases.

Transfer the upper hexane layer containing the FAMEs to a new vial.

Drying and Reconstitution:

Evaporate the hexane under a stream of nitrogen.

Reconstitute in a suitable volume of hexane for GC-MS analysis.

Note: If diols are also of interest, the sample can be further derivatized with a silylation

reagent (e.g., BSTFA with 1% TMCS) to convert the hydroxyl groups to trimethylsilyl

(TMS) ethers before GC-MS analysis.[11]

References
Blum, M., Dogan, I., Karber, M., Rothe, M., & Schunck, W. H. (2019). Chiral lipidomics of

monoepoxy and monohydroxy metabolites derived from long-chain polyunsaturated fatty

acids. Journal of Lipid Research, 60(1), 135–148. [Link]

Wang, M., Wang, C., & Han, X. (2019). Recognition and avoidance of ion source-generated

artifacts in lipidomics analysis. Metabolites, 9(11), 262. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://pubmed.ncbi.nlm.nih.gov/29370919/
https://www.jlr.org/article/S0022-2275(20)32420-4/fulltext
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6893693/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549402?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weaver, J. S., & Blair, I. A. (2006). Optimized thiol derivatizing reagent for the mass spectral

analysis of disubstituted epoxy fatty acids. Analytical Biochemistry, 354(1), 58–68. [Link]

Orellana-Coca, C., Adlercreutz, D., Andersson, M. M., Mattiasson, B., & Hatti-Kaul, R.

(2005). Analysis of fatty acid epoxidation by high performance liquid chromatography with

evaporative light scattering detection and mass spectrometry. Chemistry and Physics of

Lipids, 135(2), 189-199. [Link]

Xia, W., & Budge, S. M. (2018). Simultaneous quantification of epoxy and hydroxy fatty acids

as oxidation products of triacylglycerols in edible oils. Journal of Chromatography A, 1539,

32-40. [Link]

Li, Z., Wang, M., Li, Z., & Guo, Y. (2021). Quantification and molecular imaging of fatty acid

isomers from complex biological samples by mass spectrometry. Analyst, 146(10), 3245-

3252. [Link]

Colombini, M. P., & Modugno, F. (2009). Lipids in Archaeological Pottery: A Review on Their

Sampling and Extraction Techniques. Molecules, 14(12), 5236-5264. [Link]

Kumar, A., & Yadav, S. (2021). A review of fatty epoxide ring opening reactions: Chemistry,

recent advances, and applications. Industrial Crops and Products, 170, 113735. [Link]

Le Quere, J. L., Semon, E., Feron, G., & Ferary, S. (2002). Determination of polyunsaturated

fatty acid monoepoxides by high performance liquid chromatography-mass spectrometry.

Journal of Chromatography B, 777(1-2), 123-131. [Link]

Yang, S. K., Mushtaq, M., & Fu, P. P. (1984). Resolution of epoxide enantiomers of polycyclic

aromatic hydrocarbons by chiral stationary-phase high-performance liquid chromatography.

Journal of Chromatography A, 299, 149-160. [Link]

Aakash Institute. (n.d.). Epoxide Ring Opening by Alcoholysis, Hydrolysis, HX &

Nucleophiles. Aakash Educational Services. [Link]

Moldoveanu, S. C., & David, V. (2015). Derivatization Methods in GC and GC/MS. In Modern

Sample Preparation for Chromatography. Elsevier. [Link]

LibreTexts Chemistry. (2024). 18.6: Reactions of Epoxides - Ring-opening. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://pubmed.ncbi.nlm.nih.gov/16697316/
https://www.researchgate.net/publication/7802871_Analysis_of_fatty_acid_epoxidation_by_high_performance_liquid_chromatography_with_evaporative_light_scattering_detection_and_mass_spectrometry
https://pubmed.ncbi.nlm.nih.gov/29370919/
https://pubs.rsc.org/en/content/articlelanding/2021/an/d1an00164h
https://www.mdpi.com/1420-3049/14/12/5236
https://www.researchgate.net/publication/352726487_A_review_of_fatty_epoxide_ring_opening_reactions_Chemistry_recent_advances_and_applications
https://pubmed.ncbi.nlm.nih.gov/12270146/
https://pubmed.ncbi.nlm.nih.gov/6480836/
https://www.aakash.ac.in/important-concepts/chemistry/epoxide-ring-opening-by-alcoholysis-hydrolysis-hx-and-nucleophiles
https://www.sciencedirect.com/topics/chemistry/derivatization
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry(Morsch_et_al.)/18%3A_Ethers_and_Epoxides%3B_Thiols_and_Sulfides/18.06%3A_Reactions_of_Epoxides_-_Ring-opening
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549402?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Poad, B. L. J., Zheng, X., et al. (2024). Comprehensive lipid structure annotation via

photochemical epoxidation and mass spectrometry. Analytical and Bioanalytical Chemistry.

[Link]

Yoshinaga, K., et al. (2024). Formation of Epoxy Fatty Acids in Triacylglycerol Standards

during Heating. Journal of Oleo Science, 73(4), 517-524. [Link]

LibreTexts Chemistry. (2023). 18.5 Reactions of Epoxides: Ring-Opening. [Link]

Lin, Y. H., et al. (2019). Deep Lipidomics and Molecular Imaging of Unsaturated Lipid

Isomers: A Universal Strategy Initiated by mCPBA Epoxidation. bioRxiv. [Link]

Khairallah, G. N., & O'Hair, R. A. J. (2007). Sources of artefacts in the electrospray ionization

mass spectra of saturated diacylglycerophosphocholines: from condensed phase hydrolysis

reactions through to gas phase intercluster reactions. Journal of the American Society for

Mass Spectrometry, 18(4), 725-734. [Link]

Agilent Technologies. (2018). Mass Spec Troubleshooting: What to Check When Your

Results Go Wrong. [Link]

Ashenhurst, J. (2015). Opening of Epoxides With Acid. Master Organic Chemistry. [Link]

Balazy, M., & Nies, A. S. (1989). Characterization of epoxides of polyunsaturated fatty acids

by mass spectrometry via 3-pyridinylmethyl esters. Biomedical & Environmental Mass

Spectrometry, 18(5), 328-336. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. Epoxide Ring Opening by Alcoholysis, Hydrolysis, HX & Nucleophiles | AESL
[aakash.ac.in]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11161245/
https://www.jstage.jst.go.jp/article/jos/73/4/73_2023-0100/_article
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Book%3A_Organic_Chemistry(McMurry)/18%3A_Ethers_and_Epoxides_Thiols_and_Sulfides/18.05_Reactions_of_Epoxides_-_Ring-Opening
https://www.biorxiv.org/content/10.1101/658055v1
https://pubmed.ncbi.nlm.nih.gov/17267192/
https://www.agilent.com/cs/library/slidepresentation/public/Mass%20Spec%20Troubleshooting%20What%20to%20Check%20When%20Your%20Results%20Go%20Wrong.pdf
https://www.masterorganicchemistry.com/2015/02/02/opening-of-epoxides-with-acid/
https://pubmed.ncbi.nlm.nih.gov/2752187/
https://www.benchchem.com/product/b15549402?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/361990261_A_review_of_fatty_epoxide_ring_opening_reactions_Chemistry_recent_advances_and_applications
https://www.aakash.ac.in/important-concepts/chemistry/reactions-of-epoxides
https://www.aakash.ac.in/important-concepts/chemistry/reactions-of-epoxides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549402?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. chem.libretexts.org [chem.libretexts.org]

4. 18.5 Reactions of Epoxides: Ring-Opening – Organic Chemistry: A Tenth Edition –
OpenStax adaptation 1 [ncstate.pressbooks.pub]

5. masterorganicchemistry.com [masterorganicchemistry.com]

6. Recognition and avoidance of ion source-generated artifacts in lipidomics analysis - PMC
[pmc.ncbi.nlm.nih.gov]

7. Sources of artefacts in the electrospray ionization mass spectra of saturated
diacylglycerophosphocholines: from condensed phase hydrolysis reactions through to gas
phase intercluster reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

8. Lipids in Archaeological Pottery: A Review on Their Sampling and Extraction Techniques -
PMC [pmc.ncbi.nlm.nih.gov]

9. weber.hu [weber.hu]

10. Optimized thiol derivatizing reagent for the mass spectral analysis of disubstituted epoxy
fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]

11. Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of
triacylglycerols in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]

12. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]

13. agilent.com [agilent.com]

14. pdf.benchchem.com [pdf.benchchem.com]

15. Quantification and molecular imaging of fatty acid isomers from complex biological
samples by mass spectrometry - Chemical Science (RSC Publishing)
DOI:10.1039/D1SC01614H [pubs.rsc.org]

16. biorxiv.org [biorxiv.org]

17. Characterization of epoxides of polyunsaturated fatty acids by mass spectrometry via 3-
pyridinylmethyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]

18. researchgate.net [researchgate.net]

19. Resolution of epoxide enantiomers of polycyclic aromatic hydrocarbons by chiral
stationary-phase high-performance liquid chromatography - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Support Center: Mass Spectrometry of Epoxy
Fatty Acids]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15549402/docs#technical-support-center-mass-
spectrometry-of-epoxy-fatty-acids]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 14 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/18%3A_Ethers_and_Epoxides_Thiols_and_Sulfides/18.06%3A_Reactions_of_Epoxides_-_Ring-opening
https://ncstate.pressbooks.pub/organicchem/chapter/reactions-of-epoxides-ring-opening/
https://ncstate.pressbooks.pub/organicchem/chapter/reactions-of-epoxides-ring-opening/
https://www.masterorganicchemistry.com/2015/02/02/opening-of-epoxides-with-acid/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8287896/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8287896/
https://pubmed.ncbi.nlm.nih.gov/16443367/
https://pubmed.ncbi.nlm.nih.gov/16443367/
https://pubmed.ncbi.nlm.nih.gov/16443367/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9182108/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9182108/
http://weber.hu/Downloads/SPE/Brochures/Derivatization/Derivatization_Methods_in_GC_and_GCMS.pdf
https://pubmed.ncbi.nlm.nih.gov/11519808/
https://pubmed.ncbi.nlm.nih.gov/11519808/
https://pubmed.ncbi.nlm.nih.gov/29370919/
https://pubmed.ncbi.nlm.nih.gov/29370919/
https://www.sigmaaldrich.com/JP/ja/technical-documents/protocol/food-and-beverage-testing-and-manufacturing/chemical-analysis-for-food-and-beverage/derivatization-of-fatty-acids-to-fames
https://www.agilent.com/cs/library/eseminars/public/Agilent_webinar_Mass_Spec_Troubleshooting_Nov292018.pdf
https://pdf.benchchem.com/15139/Troubleshooting_low_recovery_of_fatty_acid_internal_standards.pdf
https://pubs.rsc.org/en/content/articlehtml/2021/sc/d1sc01614h
https://pubs.rsc.org/en/content/articlehtml/2021/sc/d1sc01614h
https://pubs.rsc.org/en/content/articlehtml/2021/sc/d1sc01614h
https://www.biorxiv.org/content/10.1101/649103v2.full-text
https://pubmed.ncbi.nlm.nih.gov/2752187/
https://pubmed.ncbi.nlm.nih.gov/2752187/
https://www.researchgate.net/publication/328847204_Chiral_lipidomics_of_monoepoxy_and_monohydroxy_metabolites_derived_from_long-chain_polyunsaturated_fatty_acids
https://pubmed.ncbi.nlm.nih.gov/4061813/
https://pubmed.ncbi.nlm.nih.gov/4061813/
https://pubmed.ncbi.nlm.nih.gov/4061813/
https://www.benchchem.com/product/b15549402/docs#technical-support-center-mass-spectrometry-of-epoxy-fatty-acids
https://www.benchchem.com/product/b15549402/docs#technical-support-center-mass-spectrometry-of-epoxy-fatty-acids
https://www.benchchem.com/product/b15549402/docs#technical-support-center-mass-spectrometry-of-epoxy-fatty-acids
https://www.benchchem.com/product/b15549402/docs#technical-support-center-mass-spectrometry-of-epoxy-fatty-acids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549402?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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